![molecular formula C8H16ClNO B6225645 7,7-dimethyl-6-oxa-2-azaspiro[3.4]octane hydrochloride CAS No. 2770359-00-5](/img/no-structure.png)
7,7-dimethyl-6-oxa-2-azaspiro[3.4]octane hydrochloride
Overview
Description
7,7-dimethyl-6-oxa-2-azaspiro[3.4]octane hydrochloride, also known as “DMOS-HCl”, is a synthetic compound with a wide range of applications in scientific research. It is a versatile compound that can be used in a variety of laboratory experiments and has been used in a range of biochemical and physiological studies. DMOS-HCl is a useful tool for researchers in the fields of biochemistry, physiology, and pharmacology.
Mechanism of Action
The mechanism of action of DMOS-HCl is not fully understood. It is believed to act as a proton donor, donating protons to molecules that are in need of them. This can affect the structure and function of molecules, including enzymes, proteins, and nucleic acids. Additionally, DMOS-HCl is believed to act as a chelating agent, binding to metals and other molecules and altering their properties and activity.
Biochemical and Physiological Effects
DMOS-HCl has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and lactate dehydrogenase. Additionally, it has been shown to affect the activity of certain proteins, including those involved in signal transduction and cell adhesion. It has also been shown to affect the function of certain nucleic acids, such as DNA and RNA.
Advantages and Limitations for Lab Experiments
DMOS-HCl has several advantages for laboratory experiments. It is a relatively inexpensive and easily accessible compound, and it is stable in aqueous solutions. Additionally, it is non-toxic and does not have any known adverse effects. However, there are some limitations to its use in laboratory experiments. It is not very soluble in organic solvents, and it can interact with certain molecules, such as metals, and alter their properties and activity.
Future Directions
The potential applications of DMOS-HCl are still being explored. One potential future direction is the use of DMOS-HCl in drug development. It could be used to study the interactions between drugs and their targets, as well as to identify novel drug targets. Additionally, it could be used to study the effects of environmental pollutants on cell physiology. It could also be used in the development of new diagnostic tools, such as sensors and biosensors. Finally, DMOS-HCl could be used to study the mechanisms of action of drugs and other compounds, as well as to identify new therapeutic targets.
Synthesis Methods
DMOS-HCl is synthesized by the reaction of 7,7-dimethyl-6-oxa-2-azaspiro[3.4]octane (DMOS) with hydrochloric acid (HCl). The reaction is carried out in an aqueous solution of DMOS and HCl at a temperature of 80°C. The reaction proceeds in two steps. First, the DMOS is protonated by the HCl and then the resulting product is hydrolyzed to form DMOS-HCl. The reaction is complete when all of the DMOS has been converted to DMOS-HCl.
Scientific Research Applications
DMOS-HCl is a versatile compound that can be used in a variety of laboratory experiments. It has been used in a range of biochemical and physiological studies, including studies of enzyme kinetics, protein-ligand binding, and membrane transport. It has also been used in studies of drug metabolism and drug-target interactions. Additionally, DMOS-HCl has been used to study the effects of environmental pollutants on cell physiology.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7,7-dimethyl-6-oxa-2-azaspiro[3.4]octane hydrochloride involves the reaction of 2,2-dimethyl-1,3-dioxolane with 1,2-diaminocyclohexane followed by treatment with hydrochloric acid.", "Starting Materials": [ "2,2-dimethyl-1,3-dioxolane", "1,2-diaminocyclohexane", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2,2-dimethyl-1,3-dioxolane is reacted with 1,2-diaminocyclohexane in the presence of a suitable solvent and a catalyst to form the intermediate 7,7-dimethyl-6-oxa-2-azaspiro[3.4]octane.", "Step 2: The intermediate is then treated with hydrochloric acid to form the final product, 7,7-dimethyl-6-oxa-2-azaspiro[3.4]octane hydrochloride." ] } | |
CAS RN |
2770359-00-5 |
Product Name |
7,7-dimethyl-6-oxa-2-azaspiro[3.4]octane hydrochloride |
Molecular Formula |
C8H16ClNO |
Molecular Weight |
177.7 |
Purity |
95 |
Origin of Product |
United States |
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